Cas no 103204-80-4 (2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid)

• Product Name: 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• CAS No: 103204-80-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 182006
• PubChem ID: 647255
• Update Time: 2025-10-29

2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,3-dihydrobenzofuran-5-carboxylic acid
• 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• 2-Methyl-2,3-dihydro-benzofuran-5-carboxylic acid
• 5-Benzofurancarboxylicacid, 2,3-dihydro-2-methyl-
• 2-methyl-2,3-dihydrobenzo[b]furan-5-carboxylic acid
• 2-Methyl-2,3-dihydro-benzofuran-5-carbonsaeure
• 5-carboxy-2-methylcoumaran
• TIMTEC-BB SBB010622
• ChemDiv2_003463
• Z57952782
• EN300-63992
• HMS2186L12
• 103204-80-4
• HMS1378N09
• AKOS000111879
• SMR000012622
• BAS 03841123
• Oprea1_600844
• MLS000073306
• DTXSID50349436
• NXNQXQFRCVUXIN-UHFFFAOYSA-N
• VS-08024
• FT-0677102
• Oprea1_358841
• 2-methyl-2,3-dihydro-benzofuran-5-carboxylic acid, AldrichCPR
• MFCD03110444
• AKOS017258786
• SCHEMBL8690783
• CHEMBL1478537
• 2-Methyl-2,3-dihydrobenzofuran-5-carboxylicacid
• AO-080/43404983
• CS-0216877
• BBL025591
• 5-Benzofurancarboxylic acid, 2,3-dihydro-2-methyl-
• STK023836
• G31964
• ALBB-025384

• MDL： MFCD03110444
• Inchi： 1S/C10H10O3/c1-6-4-8-5-7(10(11)12)2-3-9(8)13-6/h2-3,5-6H,4H2,1H3,(H,11,12)
• InChI Key： NXNQXQFRCVUXIN-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2CC1C

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.254 g/cm3
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 136.2°C
• PSA: 46.53000
• LogP: 1.70820
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Introduction to 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 103204-80-4)

2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid, identified by its CAS number 103204-80-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its benzofuran core structure and carboxylic acid functional group, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities. The benzofuran scaffold is a privileged structure in medicinal chemistry, often serving as a key pharmacophore in the development of drugs targeting various therapeutic areas.

The synthesis of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid involves intricate organic transformations that highlight the compound's structural complexity. The presence of the methyl group at the 2-position and the dihydro functionality at the 2,3-position contributes to its unique reactivity and makes it a valuable intermediate in the construction of more complex molecules. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In the context of pharmaceutical research, 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid has been explored for its potential biological activities. Studies have indicated that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer. The carboxylic acid moiety provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at the 5-position can introduce hydroxyl or amino groups, enhancing interactions with biological receptors.

The benzofuran core is particularly interesting due to its ability to mimic natural products and bioactive molecules. This structural motif is frequently found in natural products with known pharmacological effects, suggesting that derivatives of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid may possess similar therapeutic benefits. Researchers have leveraged computational modeling and high-throughput screening to identify promising analogs of this compound, accelerating the discovery process.

Recent studies have also highlighted the role of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid in material science. Its rigid aromatic system and functional groups make it a suitable candidate for developing novel materials with enhanced properties. For example, polymers incorporating this moiety have shown improved stability and biodegradability, making them attractive for sustainable applications.

The chemical reactivity of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid allows for diverse transformations, including esterification, amidation, and alkylation. These reactions are crucial for generating libraries of compounds for drug discovery. The compound's ability to undergo selective modifications makes it a valuable tool in medicinal chemistry pipelines. Additionally, its compatibility with green chemistry principles has been explored, with efforts focused on reducing waste and improving atom economy in synthetic routes.

The industrial significance of 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid extends beyond pharmaceuticals. Its use as a building block in agrochemicals has been investigated, particularly in the development of novel pesticides with improved efficacy and environmental safety. The compound's structural features contribute to its ability to interact with biological targets in pests while minimizing harm to non-target organisms.

In conclusion, 2-methyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS No. 103204-80-4) is a multifaceted compound with broad applications in chemistry and biology. Its unique structural features and reactivity make it a valuable intermediate in drug discovery and material science. As research continues to uncover new applications for this molecule, its importance in advancing scientific and technological innovation is likely to grow.